Cas no 1806964-19-1 (4-Amino-3-bromomethyl-5-chloropyridine)

• Product Name: 4-Amino-3-bromomethyl-5-chloropyridine
• CAS No: 1806964-19-1
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4898747
• Update Time: 2025-05-25

4-Amino-3-bromomethyl-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromomethyl-5-chloropyridine

• Inchi： 1S/C6H6BrClN2/c7-1-4-2-10-3-5(8)6(4)9/h2-3H,1H2,(H2,9,10)
• InChI Key： XBKBFVQWPNVKLH-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C=1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromomethyl-5-chloropyridine

Recent Advances in the Application of 4-Amino-3-bromomethyl-5-chloropyridine (CAS: 1806964-19-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Amino-3-bromomethyl-5-chloropyridine (CAS: 1806964-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its unique chemical properties for selective modifications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-Amino-3-bromomethyl-5-chloropyridine as a key building block for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The bromomethyl group at the 3-position allows for facile functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. Researchers demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against mutant EGFR variants, which are often implicated in non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, this compound has shown promise in antimicrobial drug development. A recent preprint on BioRxiv detailed its incorporation into novel quinolone hybrids, which displayed broad-spectrum activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The electron-withdrawing chloro and amino groups on the pyridine ring were found to modulate the compound's reactivity, facilitating the formation of stable covalent adducts with bacterial target proteins.

Mechanistic studies using cryo-EM and X-ray crystallography have provided structural insights into the interactions of 4-Amino-3-bromomethyl-5-chloropyridine derivatives with biological targets. For instance, a 2024 Nature Chemical Biology paper revealed that the compound's ability to act as a covalent warhead is contingent upon the orientation of its bromomethyl group, which aligns with nucleophilic residues in the active sites of target enzymes. This finding has implications for the rational design of irreversible inhibitors with improved specificity.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Recent computational studies employing molecular dynamics simulations have identified potential metabolic liabilities associated with the bromomethyl moiety, prompting investigations into prodrug strategies or alternative leaving groups. Industry reports from 2024 suggest that at least two pharmaceutical companies have advanced 4-Amino-3-bromomethyl-5-chloropyridine-based candidates into preclinical development for inflammatory diseases, underscoring its translational potential.

Looking ahead, researchers are exploring the integration of this compound into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Its dual functionality—serving as both a recognition element and a site for linker attachment—makes it particularly attractive for such applications. As synthetic methodologies continue to evolve, particularly in late-stage functionalization techniques, the scope of 4-Amino-3-bromomethyl-5-chloropyridine's applications in drug discovery is expected to expand significantly in the coming years.